Cas no 125215-11-4 (Azadirachtinin; 1-Tigloyl, 3-Ac)

Azadirachtinin; 1-Tigloyl, 3-Ac structure
125215-11-4 structure
Product Name:Azadirachtinin; 1-Tigloyl, 3-Ac
CAS No:125215-11-4
MF:C35H44O16
MW:720.714272499084
CID:1217737
Update Time:2024-03-01

Azadirachtinin; 1-Tigloyl, 3-Ac Chemical and Physical Properties

Names and Identifiers

    • 2'',3'',4'':4',5']naphtho[2',3':4,5]furo[2,3-e]furo[2,3-b]oxepin-2a,8(3H)-dicarboxylicacid,3-(acetyloxy)-4,5,8,8a,8b,8c,9,10a,13a,14,14a,15a,15b,15c-tetradecahydro-8,8c,13a-trihydroxy-8b,14a-dimethyl-5-[(2-methyl-1-oxo-2-butenyl)oxy]-,dimethyl ester, [2aS-[2aa,3b,5b(E),5aR*,8a,8ab,8ba,8cb,9b,10aa,13aa,14b,14ab,15aa,15ba,15cb]]-
    • 2'',3'',4'':4',5']naphtho[2',3':4,5]furo[2,3-e]furo[2,3-b]oxepin-2a,8(3H)-dicarboxylicacid, 3-(acetyloxy)-4,5,8,8a,8b,8c,9,10a,13a,14,14a,15a,15b,15c-tetradecahydro-8,8c,13a-trihydroxy-8b,14a-dimethyl-5-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]-,dimethyl ester,(2aS,3R,5S,5aS,8S,8aR,8bS,8cR,9S,10aS,13aS,14S,14aR,15aS,15bR,15cR)- (9CI)
    • Azadirachtinin
    • 2'',3'',4'':4',5']naphtho
    • 2'',3'',4'':4',5']naphtho[2',3':4,5]furo[2,3-e]furo[2,3-b]oxepin-2a,8(3H)-dicarboxyl
    • 2'',3'',4'':4',5']naphtho[2',3':4,5]furo[2,3-e]furo[2,3-b]oxepin-2a,8(3H)-dicarboxylicacid, 3-(acetyloxy)-4,5,8,8a,8b,8c,9,10a,13a,14,14a,15a,15b,15c-tetradeca
    • 2'',3'',4'':4',5']naphtho[2',3':4,5]furo[2,3-e]furo[2,3-b]oxepin-2a,8(3H)-dicarboxylicacid, 3-(acetyloxy)-4,5,8,8a,8b,8c,9,10a,13a,14,14a,15a,15b,15c-tetradecahydro-8,8c,13a-trihydroxy-8b,14a-dimethyl-5-[[(2E)-2-me
    • 2'',3'',4'':4',5']naphtho[2',3':4,5]furo[2,3-e]furo[2,3-b]oxepin-2a,8(3H)-dicarboxylic acid, 3-(acetyloxy)-4,5,8,8a,8b,8c,9,10a,13a,14,14a,15a,15b,15c-tetradecahydro-8,8c,13a-trihydroxy-8b,14a-dimethyl-5-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]-, 2a,8-dimethyl...
    • Azadirachtinin; 1-Tigloyl, 3-Ac
    • Inchi: 1S/C35H44O16/c1-8-15(2)24(37)49-18-12-19(48-16(3)36)32(26(38)43-6)13-46-21-22(32)31(18)14-47-34(41,27(39)44-7)25(31)29(4)23(21)51-30(5)17-11-20(35(29,30)42)50-28-33(17,40)9-10-45-28/h8-10,17-23,25,28,40-42H,11-14H2,1-7H3
    • InChI Key: PRHIFRRGZHSCGI-UHFFFAOYSA-N
    • SMILES: COC(C1(C2C3(C(OC(C(=CC)C)=O)CC(OC(=O)C)C4(C3C(C3C2(C)C2(C(C5C6(C(OC=C6)OC2C5)O)(C)O3)O)OC4)C(OC)=O)CO1)O)=O
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